N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H18N4O4S/c1-2-16-22-19(27-23-16)12-5-6-20-18(9-12)28-11-17(24)21-13-3-4-14-15(10-13)26-8-7-25-14/h3-6,9-10H,2,7-8,11H2,1H3,(H,21,24)
• InChI Key: MRXVZASJGJGDCE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=NC=C2)SCC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H18N4O4S and its molecular weight is 398.44. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis and Biological Activity

The synthesis of complex heterocyclic compounds derived from acetamide precursors has been extensively studied. For instance, the work by Shams et al. (2010) on polyfunctionally substituted heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide showcases the synthesis of diverse heterocyclic systems including thiophene, thiazole, and pyrazole. These compounds were evaluated for their antitumor activities against various human cancer cell lines, highlighting the potential of such molecules in developing new anticancer agents (Shams et al., 2010).

Anticancer Activity

Hammam et al. (2005) investigated fluoro-substituted benzo[b]pyran compounds for their anti-lung cancer activity. The structural manipulation of these compounds, including the synthesis of pyrazole and pyrimidine derivatives, was aimed at enhancing anticancer activity, demonstrating the role of heterocyclic chemistry in medicinal applications (Hammam et al., 2005).

Heterocyclic Transformations

Research on heterocyclic transformations provides insights into the versatility of compounds structurally related to the query molecule. For example, the synthesis and antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives reported by Albratty et al. (2017) highlight the broad potential of heterocyclic compounds in drug discovery and development. These compounds showed promising inhibitory effects on different cancer cell lines, emphasizing the importance of heterocyclic chemistry in the search for new therapeutic agents (Albratty et al., 2017).

Insecticidal and Antioxidant Applications

Beyond anticancer applications, heterocyclic compounds derived from acetamide precursors have been explored for insecticidal and antioxidant activities. Fadda et al. (2017) synthesized novel heterocycles incorporating a thiadiazole moiety and assessed their insecticidal activity against Spodoptera littoralis, revealing the potential of these compounds in agricultural applications (Fadda et al., 2017). Additionally, coordination complexes constructed from pyrazole-acetamide derivatives were investigated for their antioxidant activity, demonstrating the multifaceted applications of these molecules in health and disease mitigation (Chkirate et al., 2019).